Cas no 1309955-15-4 (5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1309955-15-4
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 1092839
• PubChem ID: 72942534
• Update Time: 2025-08-05

5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one
• 5-phenyl-3,4-dihydro-2H-isoquinolin-1-one
• 1309955-15-4
• A909088
• DTXSID701269735
• CHEMBL4580007
• BDBM50503870
• 3,4-Dihydro-5-phenyl-1(2H)-isoquinolinone
• DB-207178

• Inchi： 1S/C15H13NO/c17-15-14-8-4-7-12(13(14)9-10-16-15)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,17)
• InChI Key： LZDKSVWIIDLVQF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C3C=CC=CC=3)C=2CCN1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one

Introduction to 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No: 1309955-15-4)

5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one, identified by the Chemical Abstracts Service Number (CAS No) 1309955-15-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the isoquinoline derivatives, a class of structures widely recognized for their diverse biological activities and pharmacological potential. The presence of a phenyl group and the dihydroisoquinoline core contribute to its unique chemical properties and functional versatility, making it a subject of considerable interest in academic research and drug development.

The molecular structure of 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one features a benzene ring fused with a dihydroisoquinoline scaffold, which is further functionalized by a carbonyl group at the 1-position and an oxygen-containing heterocycle at the 2-position. This arrangement not only imparts distinct electronic and steric characteristics but also opens up numerous possibilities for chemical modifications and derivatization. Such structural features are often exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound, enhancing its suitability for therapeutic applications.

In recent years, there has been growing attention on isoquinoline derivatives due to their reported roles in various biological processes. 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one has been studied for its potential as an intermediate in synthesizing bioactive molecules. Researchers have explored its derivatives as candidates for treating neurological disorders, cancer, and infectious diseases. The compound’s ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for structure-based drug design.

One of the most compelling aspects of 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one is its versatility in chemical synthesis. The dihydroisoquinoline core can be modified through various reactions, including oxidation, reduction, and substitution at multiple positions. These modifications allow chemists to tailor the compound’s properties to meet specific requirements for biological activity. For instance, introducing additional functional groups can enhance binding affinity or metabolic stability, crucial factors in drug development.

The pharmacological profile of 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes involved in disease pathways. Its interaction with these enzymes could potentially lead to therapeutic benefits by modulating cellular processes. Moreover, the compound’s structural similarity to known bioactive molecules makes it a promising candidate for further exploration in drug discovery pipelines.

Advances in computational chemistry have also contributed to the study of 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one. Molecular modeling techniques allow researchers to predict how the compound might behave in biological systems without extensive experimental testing. These predictions can guide synthetic efforts and help identify potential lead compounds for further optimization. By leveraging computational tools alongside traditional experimental methods, scientists can accelerate the development of novel therapeutics based on this scaffold.

The synthesis of 5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The choice of starting materials and reaction conditions significantly impacts the efficiency of the synthesis. Recent developments in green chemistry have encouraged researchers to explore more sustainable methods for producing this compound, reducing waste and energy consumption.

In conclusion,5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No: 1309955-15-4) represents a fascinating area of research within pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives,5-Phenyl-3,4-dihydroisoquinolin-1(2H)-one is likely to play an increasingly important role in developing innovative treatments for various diseases.